molecular formula C18H24N6O B2934728 1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide CAS No. 2034360-38-6

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide

Cat. No. B2934728
CAS RN: 2034360-38-6
M. Wt: 340.431
InChI Key: LIBMSHTXWKWZLV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C18H24N6O and its molecular weight is 340.431. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of pyrazolo[3,4-d]pyrimidine derivatives and their biological evaluation have been a focus of research due to their potential as anticancer and anti-inflammatory agents. For example, the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents revealed that these compounds exhibit significant cytotoxic activity against various cancer cell lines and inhibit 5-lipoxygenase, indicating their therapeutic potential in cancer treatment and inflammation management (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

Several studies have synthesized and tested pyrazolopyrimidine derivatives for their in vitro activity against viruses, tumor cells, and microbial agents. Some derivatives have shown significant activity against measles in vitro and moderate antitumor activity against leukemia cell lines, highlighting their potential as antiviral and anticancer agents (Petrie et al., 1985).

Anticancer and Anti-inflammatory Properties

The exploration of pyrazolo[3,4-d]pyrimidine derivatives for their anticancer and anti-inflammatory properties has been significant. For instance, the synthesis and evaluation of 6-substituted 4-amino-pyrazolo[3,4-d]pyrimidines demonstrated their efficacy as inhibitors against various bacterial strains, showing promise as antibacterial agents with potential applications in treating bacterial infections (Beyzaei et al., 2017).

Insecticidal and Antibacterial Potential

Research has also extended to the insecticidal and antibacterial potential of pyrazolopyrimidine derivatives, indicating their broad spectrum of biological activities. Some compounds have been evaluated for their insecticidal activity against Pseudococcidae insects and showed promising results, suggesting their application in agricultural pest management (Deohate & Palaspagar, 2020).

properties

IUPAC Name

N-(2-methylcyclohexyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N6O/c1-13-5-2-3-6-15(13)22-18(25)14-10-23(11-14)16-9-17(20-12-19-16)24-8-4-7-21-24/h4,7-9,12-15H,2-3,5-6,10-11H2,1H3,(H,22,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LIBMSHTXWKWZLV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCCC1NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methylcyclohexyl)azetidine-3-carboxamide

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